92-48-8

6-Methylcoumarin

In Stock

• CAS RN:
• 92-48-8

• Formula:
• C10H8O2

• InChI:
• InChI=1S/C10H8O2/c1-7-2-4-9-8(6-7)3-5-10(11)12-9/h2-6H,1H3

• InChIKey:
• FXFYOPQLGGEACP-UHFFFAOYSA-N

• 6-methylcoumarin appears as white crystals with a flavor of vanilla. Insoluble in water. (NTP, 1992)
  6-Methylcoumarin, also known as 6-methylbenzopyrone or cocodescol, belongs to the class of organic compounds known as coumarins and derivatives. These are polycyclic aromatic compounds containing a 1-benzopyran moiety with a ketone group at the C2 carbon atom (1-benzopyran-2-one). 6-Methylcoumarin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 6-methylcoumarin is primarily located in the cytoplasm. 6-Methylcoumarin has a sweet, anise, and balsam taste.
  6-methylcoumarin is a member of the class of coumarins that is coumarin in which the hydrogen at position 6 is replaced by a methyl group. It has a role as a fragrance and an allergen.

5'-Chloro-5'-deoxyadenosine

In Stock

• CAS RN:
• 892-48-8

• Formula:
• C10H12ClN5O3

• InChI:
• InChI=1S/C10H12ClN5O3/c11-1-4-6(17)7(18)10(19-4)16-3-15-5-8(12)13-2-14-9(5)16/h2-4,6-7,10,17-18H,1H2,(H2,12,13,14)/t4-,6-,7-,10-/m1/s1

• InChIKey:
• IYSNPOMTKFZDHZ-KQYNXXCUSA-N

• 5'-chloro-5'-deoxyadenosine is a member of adenosines. It derives from an adenosine.

2-(4-ethoxyphenyl)-N-(4-fluorobenzyl)-4-quinolinecarboxamide

In Stock

• CAS RN:
• 5692-48-8

• Formula:
• C25H21FN2O2

• InChI:
• InChI=1S/C25H21FN2O2/c1-2-30-20-13-9-18(10-14-20)24-15-22(21-5-3-4-6-23(21)28-24)25(29)27-16-17-7-11-19(26)12-8-17/h3-15H,2,16H2,1H3,(H,27,29)

• InChIKey:
• IEUWDRJXECVWGD-UHFFFAOYSA-N

• 2-(4-ethoxyphenyl)-N-(4-fluorobenzyl)-4-quinolinecarboxamide is a useful research compound. Its molecular formula is C25H21FN2O2 and its molecular weight is 400.4 g/mol. The purity is usually 95%.

Dimethyl 2-fluoro-5-nitrobenzene-1,4-dicarboxylate

• CAS RN:
• 5292-48-8

• Formula:
• C10H8FNO6

• InChI:
• InChI=1S/C10H8FNO6/c1-17-9(13)5-4-8(12(15)16)6(3-7(5)11)10(14)18-2/h3-4H,1-2H3

• InChIKey:
• SNOJHMRTRDHNIB-UHFFFAOYSA-N

• Dimethyl 2-fluoro-5-nitrobenzene-1,4-dicarboxylate is a useful research compound. Its molecular formula is C10H8FNO6 and its molecular weight is 257.17 g/mol. The purity is usually 95%.

N1-(6-chlorobenzo[d]thiazol-2-yl)-N3,N3-dimethylpropane-1,3-diamine

In Stock

• CAS RN:
• 856792-48-8

• Formula:
• C12H16ClN3S

• InChI:
• InChI=1S/C12H16ClN3S/c1-16(2)7-3-6-14-12-15-10-5-4-9(13)8-11(10)17-12/h4-5,8H,3,6-7H2,1-2H3,(H,14,15)

• InChIKey:
• XDPSKWVEYHIEOE-UHFFFAOYSA-N

• N1-(6-chlorobenzo[d]thiazol-2-yl)-N3,N3-dimethylpropane-1,3-diamine is a useful research compound. Its molecular formula is C12H16ClN3S and its molecular weight is 269.79. The purity is usually 95%.

Ethyl 6-[3-(morpholinomethyl)phenyl]-6-oxohexanoate

In Stock

• CAS RN:
• 898792-48-8

• Formula:
• C19H27NO4

• InChI:
• InChI=1S/C19H27NO4/c1-2-24-19(22)9-4-3-8-18(21)17-7-5-6-16(14-17)15-20-10-12-23-13-11-20/h5-7,14H,2-4,8-13,15H2,1H3

• InChIKey:
• WNTGVQZPLPANEA-UHFFFAOYSA-N

• Ethyl 6-[3-(morpholinomethyl)phenyl]-6-oxohexanoate is a useful research compound. Its molecular formula is C19H27NO4 and its molecular weight is 333.4 g/mol. The purity is usually 95%.

1-Fluoro-2-iodo-4-(trifluoromethyl)benzene

In Stock

• CAS RN:
• 110192-48-8

• Formula:
• C7H3F4I

• InChI:
• InChI=1S/C7H3F4I/c8-5-2-1-4(3-6(5)12)7(9,10)11/h1-3H

• InChIKey:
• MYEWQVPSCXXERV-UHFFFAOYSA-N

• 1-Fluoro-2-iodo-4-(trifluoromethyl)benzene is a useful research compound. Its molecular formula is C7H3F4I and its molecular weight is 290.00. The purity is usually 95%.

4,6-Dichloro-1-ethyl-1H-pyrazolo[3,4-d]pyrimidine

In Stock

• CAS RN:
• 864292-48-8

• Formula:
• C7H6Cl2N4

• InChI:
• InChI=1S/C7H6Cl2N4/c1-2-13-6-4(3-10-13)5(8)11-7(9)12-6/h3H,2H2,1H3

• InChIKey:
• MBSDYSAYKSKMQZ-UHFFFAOYSA-N

• 4,6-Dichloro-1-ethyl-1H-pyrazolo[3,4-d]pyrimidine is a useful research compound. Its molecular formula is C7H6Cl2N4 and its molecular weight is 217.05. The purity is usually 95%.

4-(2-Nitrovinyl)-1H-indole

In Stock

• CAS RN:
• 851192-48-8

• Formula:
• C10H8N2O2

• InChI:
• InChI=1S/C10H8N2O2/c13-12(14)7-5-8-2-1-3-10-9(8)4-6-11-10/h1-7,11H/b7-5+

• InChIKey:
• DQVWAEMRCAYLKH-FNORWQNLSA-N

• 4-(2-Nitrovinyl)-1H-indole, also known as 4-(2-Nitrovinyl)-1H-indole, is a useful research compound. Its molecular formula is C10H8N2O2 and its molecular weight is 188.18 g/mol. The purity is usually 95%.

2,3-Dihydro-1H-pyrrolo[2,3-c]pyridine dihydrobromide

Usually In Stock

• CAS RN:
• 157992-48-8

• Formula:
• C13H24BrNO4

• InChI:
• InChI=1S/C7H8N2.2BrH/c1-3-8-5-7-6(1)2-4-9-7;;/h1,3,5,9H,2,4H2;2*1H

• 2,3-Dihydro-1H-pyrrolo[2,3-c]pyridine dihydrobromide, also known as 2,3-Dihydro-1H-pyrrolo[2,3-c]pyridine dihydrobromide, is a useful research compound. Its molecular formula is C13H24BrNO4. The purity is usually 95%.